1-(3,4-dimethoxybenzyl)-4-ethylpiperazine

• IUPAC Name: 1-[(3,4-dimethoxyphenyl)methyl]-4-ethylpiperazine
• InChI: InChI=1S/C15H24N2O2/c1-4-16-7-9-17(10-8-16)12-13-5-6-14(18-2)15(11-13)19-3/h5-6,11H,4,7-10,12H2,1-3H3
• InChI Key: WYLZOUBUHIQPMT-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C15H24N2O2
• Molecular Weight: 264.36 g/mol

Description

1-(3,4-dimethoxybenzyl)-4-ethylpiperazine, also known as GBR 12909, is a synthetic compound that belongs to the piperazine family. It is a potent and selective dopamine reuptake inhibitor that has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders, including Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and drug addiction.

Scientific Research Applications

1-(3,4-dimethoxybenzyl)-4-ethylpiperazine 12909 has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders. In Parkinson's disease, this compound 12909 has been shown to improve motor function and reduce dyskinesia in animal models. In ADHD, this compound 12909 has been shown to improve cognitive function and reduce hyperactivity in animal models. In drug addiction, this compound 12909 has been shown to reduce drug-seeking behavior and relapse in animal models.

Mechanism of Action

1-(3,4-dimethoxybenzyl)-4-ethylpiperazine 12909 acts as a potent and selective dopamine reuptake inhibitor, which means that it blocks the reuptake of dopamine from the synapse, leading to an increase in dopamine levels in the brain. Dopamine is a neurotransmitter that plays a key role in the regulation of mood, motivation, and reward. By increasing dopamine levels, this compound 12909 can enhance mood, motivation, and reward, which may explain its potential therapeutic effects in neurological disorders.
Biochemical and Physiological Effects
This compound 12909 has been shown to have several biochemical and physiological effects in the brain. It increases dopamine levels in the striatum, which is a key brain region involved in the regulation of motor function and reward. It also increases dopamine levels in the prefrontal cortex, which is a key brain region involved in the regulation of cognitive function and attention. Additionally, this compound 12909 has been shown to increase the release of other neurotransmitters, such as norepinephrine and serotonin, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

1-(3,4-dimethoxybenzyl)-4-ethylpiperazine 12909 has several advantages for lab experiments, including its high potency and selectivity for dopamine reuptake inhibition, its well-characterized mechanism of action, and its extensive preclinical and clinical data. However, this compound 12909 also has several limitations, including its potential for abuse and addiction, its narrow therapeutic window, and its potential for side effects, such as agitation, anxiety, and insomnia.

Future Directions

There are several future directions for the study of 1-(3,4-dimethoxybenzyl)-4-ethylpiperazine 12909. One direction is to investigate its potential therapeutic applications in other neurological disorders, such as depression, anxiety, and schizophrenia. Another direction is to develop novel analogs of this compound 12909 that have improved pharmacokinetic and pharmacodynamic properties, such as increased selectivity, potency, and duration of action. Additionally, future studies could investigate the potential use of this compound 12909 in combination with other drugs or therapies for enhanced therapeutic effects.

Synthesis Methods

1-(3,4-dimethoxybenzyl)-4-ethylpiperazine 12909 can be synthesized by several methods, including the reaction of 1-benzyl-4-piperidone with 3,4-dimethoxybenzyl chloride in the presence of a base, such as sodium hydride or potassium carbonate. The reaction is carried out in an organic solvent, such as tetrahydrofuran or dimethylformamide, at a temperature of 0-5°C for several hours. The resulting product is then purified by column chromatography to obtain this compound 12909 in high purity.